Cholesteryl tridecanoate

• Molecular Formula: C40H70O2
• Molecular Weight: 583.0 g/mol
• InChI: InChI=1S/C40H70O2/c1-7-8-9-10-11-12-13-14-15-16-20-38(41)42-33-25-27-39(5)32(29-33)21-22-34-36-24-23-35(31(4)19-17-18-30(2)3)40(36,6)28-26-37(34)39/h21,30-31,33-37H,7-20,22-29H2,1-6H3/t31-,33+,34+,35?,36+,37+,39+,40-/m1/s1
• InChIKey: VSBOMBMZJDIDEH-DHFYBUIYSA-N

Cholesteryl Tridecanoate (C13:0): Baseline Physicochemical and Mesomorphic Properties for Research and Industrial Procurement

Cholesteryl tridecanoate (CAS: 25605-87-2, C40H70O2) is a saturated cholesteryl ester formed by the esterification of cholesterol with tridecanoic acid (C13:0) [1]. This compound belongs to a homologous series of cholesteryl esters that exhibit thermotropic liquid crystalline behavior, undergoing reversible phase transitions between crystalline, smectic, cholesteric, and isotropic liquid states as a function of temperature [2]. At room temperature, cholesteryl tridecanoate exists as a white to off-white solid with a molecular weight of 582.98 g/mol, and it is freely soluble in common organic solvents such as chloroform and ethanol . Its liquid crystalline properties, including mesophase formation and transition thermodynamics, are strongly dependent on the fatty acyl chain length and parity, which fundamentally distinguishes it from its neighboring homologs [2].

Thermotropic liquid crystalline transitions across crystalline, smectic, cholesteric, isotropic phases

Crystalline bilayer packing threshold at C13:0 chain length for stable interfacial films

Odd-chain parity provides a distinct thermal processing window for mixture design

• [1] National Institute of Standards and Technology (NIST). (n.d.). (3.beta.)-cholest-5-en-3-yl tridecanoate (Cholesteryl tridecanoate). NIST/TRC Web Thermo Tables (WTT), Professional Edition. View Source
• [2] Ginsburg, G. S., Atkinson, D., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135–167. View Source

Why Substituting Cholesteryl Tridecanoate with a Shorter- or Longer-Chain Homolog Can Compromise Your Experimental Results

Within the homologous series of saturated cholesteryl esters, the length and parity (odd vs. even) of the fatty acyl chain are not minor variables; they are critical determinants of molecular packing, phase behavior, and transition thermodynamics [1]. Simply selecting an ester with a similar molecular weight or melting point range overlooks fundamental structural and energetic differences that govern material performance. For instance, cholesteryl tridecanoate (C13:0, odd) marks a key transition point in interfacial packing behavior, as defined by Craven's model, which shorter-chain homologs like cholesteryl laurate (C12:0, even) cannot replicate [2]. Furthermore, the established odd-even effect in the thermal transition parameters of these esters means that an even-chain analog, such as cholesteryl myristate (C14:0), will exhibit a quantifiably different crystal-to-mesophase transition temperature and enthalpy, directly impacting its processing window and phase stability in applications [1]. The following evidence quantifies these specific, non-interchangeable characteristics that justify a targeted selection of cholesteryl tridecanoate over its closest analogs.

Cholesteryl laurate (C12:0, even) forms an unstable fluidic bilayer, not the crystalline phase.

Cholesteryl myristate (C14:0, even) shifts the crystal-to-mesophase transition temperature due to the odd-even effect.

Chain-length mismatch alters transition enthalpy and entropy, impacting phase-change energy management.

• [1] Barrail II, E. M., & Johnson, J. F. (1970). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(1-2), 1–9. View Source
• [2] Sarkar, A., & Suresh, K. A. (2017). Self-assembly and molecular packing in cholesteryl esters at interfaces. The Journal of Chemical Physics, 146(21), 214702. View Source

Quantitative Evidence for Selecting Cholesteryl Tridecanoate (C13:0) Over Close Analogs: A Data-Driven Guide

Crystalline Bilayer Phase Formation at Interfaces: Cholesteryl Tridecanoate Defines the Chain-Length Threshold

At the air-water interface, cholesteryl esters with an acyl chain length of 13 carbons (tridecanoate) or greater adopt a crystalline bilayer packing motif, according to Craven's model [1]. In contrast, shorter-chain esters like cholesteryl laurate (C12:0) form a fluidic bilayer phase, which is inherently unstable and prone to switching to the crystalline phase. This identifies cholesteryl tridecanoate as the precise chain-length threshold for achieving a stable, pre-determined crystalline bilayer phase at interfaces, a property not shared by shorter-chain analogs.

Interfacial Packing

Head-to-head

Crystalline bilayer (C13:0) vs Fluidic bilayer (C12:0, C9:0)

Supports stable crystalline packing at interfaces, not achievable with shorter chains

Based on Craven model; confirmed by AFM/ellipsometry

Evidence Dimension	Interfacial Molecular Packing Phase
Target Compound Data	Crystalline bilayer phase (predicted and experimentally consistent)
Comparator Or Baseline	Cholesteryl laurate (C12:0) exhibits a fluidic bilayer phase; cholesteryl nonanoate (C9:0) exhibits a fluidic bilayer phase
Quantified Difference	Qualitative phase difference (fluid vs. crystalline bilayer) directly attributable to acyl chain length crossing the C13 threshold
Conditions	Air-water interface, based on Craven's packing model, confirmed by imaging ellipsometry and atomic force microscopy [1]

Why This Matters

For applications requiring defined interfacial films (e.g., biomembrane models, sensor coatings), cholesteryl tridecanoate guarantees a specific, stable crystalline packing state that shorter-chain esters cannot reliably provide.

• [1] Sarkar, A., & Suresh, K. A. (2017). Self-assembly and molecular packing in cholesteryl esters at interfaces. The Journal of Chemical Physics, 146(21), 214702. View Source

Crystal-to-Mesophase Transition Temperature and the Odd-Even Effect: Distinguishing C13:0 from Its Neighbors

A systematic differential scanning calorimetry (DSC) study of saturated cholesteryl esters (C9:0 to C19:0) revealed a small but definite odd-even effect on the crystal-to-mesophase transition temperature (T_c-m) [1]. While the precise numerical values for each ester are reported in the primary literature, the key differentiation is that cholesteryl tridecanoate (odd chain, C13:0) exhibits a T_c-m that is systematically higher than that of the adjacent even-chain esters (e.g., cholesteryl myristate, C14:0) and lower than that of the preceding odd-chain ester (cholesteryl undecanoate, C11:0). This parity-dependent variation in the thermal processing window is not interchangeable and directly impacts the temperature at which liquid crystalline properties become active.

Thermal Transition Parity

Class-level

T_c-m follows odd-even trend; C13:0 value sits between C11:0 and C15:0

Parity-dependent shift in activation temperature for device operating window

Reported trend; validate for specific conditions

Evidence Dimension	Crystal-to-Mesophase Transition Temperature (T_c-m)
Target Compound Data	T_c-m follows the odd-even trend; value is specific to the C13 chain length and falls within the series established by Barrall & Johnson (1970)
Comparator Or Baseline	Cholesteryl myristate (C14:0, even) and cholesteryl pentadecanoate (C15:0, odd) exhibit different T_c-m values consistent with the odd-even pattern.
Quantified Difference	Difference in T_c-m between adjacent homologs is a function of the odd-even parity, as established by the series data.
Conditions	DSC heating scans on recrystallized samples; purity confirmed by DSC melt profile analysis [1]

Why This Matters

Precise thermal control is critical for liquid crystal applications. The parity of the acyl chain in cholesteryl tridecanoate results in a predictable, quantifiable shift in its activation temperature relative to even-chain analogs, enabling a more precise match to specific device operating requirements.

• [1] Barrail II, E. M., & Johnson, J. F. (1970). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(1-2), 1–9. View Source

Chain-Length-Dependent Thermodynamic Parameters: Enthalpy and Entropy of Transition Differentiate C13:0

The enthalpy (ΔH) and entropy (ΔS) of phase transitions in cholesteryl esters are not constant across the series; they exhibit a clear chain-length dependence [1]. The data from a comprehensive review of saturated esters (C1:0 to C24:0) demonstrate that both the crystal-to-liquid crystal and liquid crystal-to-isotropic liquid transition enthalpies vary systematically with the number of carbons in the acyl chain [2]. The specific values for cholesteryl tridecanoate are defined by its C13 chain length and differ quantitatively from those of both shorter (e.g., C12:0) and longer (e.g., C14:0) homologs, reflecting the distinct energetic requirements for disrupting the molecular packing in each phase.

Transition Energetics

Context-dependent

ΔH and ΔS vary with acyl chain length; C13-specific values from Ginsburg (1984)

Non-interchangeable energetic parameters for thermal management design

Refer to tabulated data for exact values

Evidence Dimension	Transition Enthalpy (ΔH) and Entropy (ΔS)
Target Compound Data	ΔH and ΔS values are specific to the C13 chain length, as compiled in the 1984 review [2]
Comparator Or Baseline	Cholesteryl laurate (C12:0) and cholesteryl myristate (C14:0) possess different ΔH and ΔS values due to chain-length dependence.
Quantified Difference	Difference is a function of the acyl chain length, as detailed in the review's tabulated data.
Conditions	Neat (bulk) samples analyzed by DSC and polarizing microscopy [2]

Why This Matters

In applications where phase change energy management is critical (e.g., thermal storage, temperature-sensitive optics), the specific enthalpy and entropy values of cholesteryl tridecanoate are non-interchangeable design parameters that cannot be approximated by a neighboring homolog.

• [1] Barrail II, E. M., & Johnson, J. F. (1970). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(1-2), 1–9. View Source
• [2] Ginsburg, G. S., Atkinson, D., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135–167. View Source

Molecular Conformation and C=O Stretching Mode: Raman Spectroscopy Distinguishes C13:0 Packing

Raman spectroscopy of the C=O stretching mode reveals a distinct conformational signature for cholesteryl tridecanoate in the polycrystalline phase [1]. Unlike longer-chain esters (e.g., C14:0, C18:0), which exhibit a resolved doublet, cholesteryl tridecanoate (C13:0) and other shorter/odd-chain esters (C5:0, C7:0, C8:0, C9:0) display an unresolved doublet. This spectral difference is a direct consequence of the unit cell packing and the constraints imposed on the carbonyl group, providing a unique spectroscopic fingerprint that differentiates C13:0 from its longer-chain counterparts.

Raman C=O Signature

Head-to-head

Unresolved doublet (C13:0) vs Resolved doublet (C14:0, C18:0)

Unique QC marker for identity and packing state confirmation

Polycrystalline phase; distinguishes from longer-chain analogs

Evidence Dimension	C=O Stretching Mode Spectral Profile (Polycrystalline Phase)
Target Compound Data	Unresolved doublet
Comparator Or Baseline	Cholesteryl tetradecanoate (C14:0) and cholesteryl octadecanoate (C18:0) exhibit a resolved doublet.
Quantified Difference	Qualitative difference in spectral splitting (unresolved vs. resolved doublet)
Conditions	Raman spectroscopy of polycrystalline samples [1]

Why This Matters

This distinct vibrational signature serves as a reliable, non-destructive quality control marker to confirm the identity and crystalline packing state of cholesteryl tridecanoate, distinguishing it from longer-chain analogs that might be inadvertently substituted.

• [1] Sassi, P., et al. (2000). Conformational influence on the CO stretching mode in cholesteryl alkanoates studied by Raman spectroscopy. Journal of Molecular Structure, 523(1-3), 205–215. View Source

Optimal Application Scenarios for Cholesteryl Tridecanoate Based on Verified Differential Properties

Precision Engineering of Interfacial Lipid Monolayers and Multilayers

Researchers developing model membranes or functional coatings using Langmuir-Blodgett deposition should select cholesteryl tridecanoate to achieve a stable, crystalline bilayer packing at the air-water interface [1]. Its position at the C13 chain-length threshold for this phase ensures a predictable and robust interfacial structure, unlike shorter-chain esters that form unstable fluidic phases. This property is essential for studies requiring a well-defined, ordered lipid environment.

Formulation of Thermotropic Liquid Crystal Mixtures with Precisely Tuned Phase Behavior

In the design of liquid crystal mixtures for displays, sensors, or optical devices, cholesteryl tridecanoate offers a specific thermal activation window governed by its odd-chain parity [2]. The odd-even effect on crystal-to-mesophase transition temperatures allows formulators to fine-tune the mixture's overall phase diagram and response characteristics, providing a level of control not achievable by substituting an even-chain ester of similar length.

Development of Enantioselective Chiral Matrices for Asymmetric Synthesis

As demonstrated in hydrogenation reactions, cholesteryl tridecanoate can serve as a chiral liquid-crystalline matrix to induce enantioselectivity [3]. The chiral environment provided by its mesophase structure led to an optical yield of up to 16% in a model reaction. This application leverages the specific mesomorphic and chiral properties of the C13:0 ester, which are a function of its precise molecular structure.

Spectroscopic Calibration and Quality Control Standards

Analytical laboratories can utilize the unique Raman spectroscopic signature of cholesteryl tridecanoate—specifically its unresolved C=O stretching doublet in the polycrystalline state—as a standard for calibrating instruments or as a rapid, non-destructive identity check for incoming materials [4]. This fingerprint clearly distinguishes it from longer-chain cholesteryl esters, preventing misidentification.

Application

Selection Property

Validation Focus

Interfacial film engineering

Crystalline bilayer packing threshold

AFM/ellipsometry phase confirmation

LC mixture formulation

Odd-even parity thermal transitions

DSC phase diagram validation

Chiral matrix synthesis

Mesophase chirality induction

Enantioselectivity assay

Spectroscopic QC standard

Raman C=O doublet profile

Non-destructive identity verification

• [1] Sarkar, A., & Suresh, K. A. (2017). Self-assembly and molecular packing in cholesteryl esters at interfaces. The Journal of Chemical Physics, 146(21), 214702. View Source
• [2] Barrail II, E. M., & Johnson, J. F. (1970). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(1-2), 1–9. View Source
• [3] Pavlov, V. A., Spitsyna, N. I., & Klabunovskii, E. I. (1983). Enantioselective hydrogenation in cholesteryl tridecanoate as a chiral liquid-crystalline matrix. Russian Chemical Bulletin, 32(7), 1501–1503. View Source
• [4] Sassi, P., et al. (2000). Conformational influence on the CO stretching mode in cholesteryl alkanoates studied by Raman spectroscopy. Journal of Molecular Structure, 523(1-3), 205–215. View Source